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Compound of Interest

Compound Name:
3-Iodo-4-methoxy-5-nitrobenzyl

bromide

Cat. No.: B15202704

Get Quote

3-Iodo-4-methoxy-5-nitrobenzyl bromide is a highly functionalized aromatic compound of

significant interest in synthetic organic chemistry. Its unique substitution pattern, featuring a

reactive benzyl bromide moiety alongside three distinct ring substituents—an electron-donating

methoxy group and two potent electron-withdrawing groups (iodo and nitro)—makes it a

sophisticated building block for complex molecular architectures. The strategic placement of

these groups allows for a nuanced modulation of the benzylic position's reactivity and provides

multiple handles for subsequent chemical transformations.

This guide, intended for the advanced chemical researcher, provides a comprehensive

overview of 3-Iodo-4-methoxy-5-nitrobenzyl bromide. It details a proposed synthetic

pathway, explores the mechanistic principles governing its reactivity, outlines its potential

applications, and establishes rigorous safety protocols for its handling.

Compound Identification and Properties
While a specific CAS number for 3-Iodo-4-methoxy-5-nitrobenzyl bromide is not readily

found in major chemical databases, this is common for specialized, non-commercial synthetic
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intermediates. Its properties can be reliably predicted based on the known characteristics of

similarly substituted benzyl halides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15202704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Predicted Value /
Observation

Rationale and Supporting
Data

Molecular Formula C₈H₇BrINO₃
Derived from the chemical

structure.

Molecular Weight 387.96 g/mol

Calculated from the atomic

weights of its constituent

elements.

Appearance
Pale yellow to yellow

crystalline solid

Similar nitro- and iodo-

substituted aromatic

compounds are typically

colored crystalline solids at

room temperature.[1]

Melting Point >100 °C (estimated)

The presence of a nitro group

and halogen substituents on

an aromatic ring generally

leads to a higher melting point

due to increased molecular

weight and intermolecular

forces. For example, 4-

Nitrobenzyl bromide has a

melting point of 102-106°C.[2]

Solubility

Soluble in aprotic organic

solvents (e.g., DCM, THF,

Acetone); Insoluble in water.

The nonpolar aromatic

structure dictates solubility in

organic media, while the lack

of hydrogen-bonding donor

groups results in poor water

solubility.

Reactivity
Potent Lachrymator; Reactive

towards nucleophiles.

Benzyl bromides, particularly

those activated by electron-

withdrawing groups, are known

lachrymators and are highly

susceptible to nucleophilic

substitution.[3][4]
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Proposed Synthesis and Mechanistic Rationale
The synthesis of 3-Iodo-4-methoxy-5-nitrobenzyl bromide is a multi-step process requiring

careful control of regioselectivity. A logical and efficient pathway begins with a commercially

available precursor, such as isovanillin (3-hydroxy-4-methoxybenzaldehyde), and proceeds

through sequential nitration, iodination, reduction, and finally, benzylic bromination.

Overall Synthetic Workflow

Isovanillin 3-Hydroxy-4-methoxy-5-nitrobenzaldehyde

Nitration
(HNO₃, H₂SO₄) 3-Iodo-4-methoxy-5-nitrobenzaldehyde

Iodination
(I₂, HIO₃) 3-Iodo-4-methoxy-5-nitrobenzyl alcohol

Reduction
(NaBH₄) 3-Iodo-4-methoxy-5-nitrobenzyl bromide

Bromination
(PBr₃ or CBr₄/PPh₃)

Click to download full resolution via product page

Caption: Proposed synthetic pathway from Isovanillin.

Step-by-Step Experimental Protocol
Step 1: Nitration of Isovanillin

Objective: To introduce a nitro group onto the aromatic ring, directed by the existing hydroxyl

and methoxy substituents.

Protocol:

Cool a solution of isovanillin in concentrated sulfuric acid to 0°C in an ice-salt bath.

Add a nitrating mixture (concentrated nitric acid and sulfuric acid) dropwise, maintaining

the temperature below 5°C. The hydroxyl and methoxy groups are ortho-, para-directing.

The position ortho to the hydroxyl and meta to the methoxy group is sterically accessible

and electronically activated for electrophilic aromatic substitution.

After the addition is complete, allow the reaction to stir at low temperature for 1-2 hours.

Carefully pour the reaction mixture onto crushed ice to precipitate the product, 3-hydroxy-

4-methoxy-5-nitrobenzaldehyde.
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Filter the solid, wash thoroughly with cold water until the filtrate is neutral, and dry under

vacuum.

Step 2: Iodination of the Nitrated Intermediate

Objective: To replace the phenolic proton with an iodine atom via electrophilic halogenation.

Protocol:

Dissolve the 3-hydroxy-4-methoxy-5-nitrobenzaldehyde from the previous step in a

suitable solvent like acetic acid or ethanol.

Add iodine (I₂) and a co-oxidant such as iodic acid (HIO₃) or nitric acid. The co-oxidant is

essential as it oxidizes I₂ to the more potent electrophilic species, I⁺, which is required for

the iodination of the deactivated aromatic ring.

Heat the mixture under reflux for several hours until TLC analysis indicates the

consumption of the starting material.

Cool the reaction mixture and quench with an aqueous solution of sodium thiosulfate to

remove any unreacted iodine.

Extract the product, 3-Iodo-4-methoxy-5-nitrobenzaldehyde, with an organic solvent, wash

the organic layer, dry it over anhydrous sulfate, and concentrate under reduced pressure.

Purify via recrystallization or column chromatography.

Step 3: Reduction of the Aldehyde to a Benzyl Alcohol

Objective: To selectively reduce the aldehyde functional group to a primary alcohol without

affecting the nitro group.

Protocol:

Dissolve the purified 3-Iodo-4-methoxy-5-nitrobenzaldehyde in a protic solvent like

methanol or ethanol.

Cool the solution to 0°C and add sodium borohydride (NaBH₄) portion-wise. NaBH₄ is a

mild reducing agent that chemoselectively reduces aldehydes and ketones in the
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presence of more robust functional groups like nitroarenes.

Stir the reaction at room temperature until the starting material is fully consumed.

Quench the reaction by the slow addition of dilute acid (e.g., 1M HCl) to neutralize excess

NaBH₄.

Extract the resulting 3-Iodo-4-methoxy-5-nitrobenzyl alcohol and purify as necessary.

Step 4: Bromination of the Benzyl Alcohol

Objective: To convert the primary alcohol into the target benzyl bromide.

Protocol (Appel Reaction Conditions):

Dissolve the benzyl alcohol and carbon tetrabromide (CBr₄) in an anhydrous aprotic

solvent such as dichloromethane (DCM) or acetonitrile under an inert atmosphere (e.g.,

nitrogen or argon).

Cool the solution to 0°C and slowly add a solution of triphenylphosphine (PPh₃) in the

same solvent. This combination forms the Appel-Reid reagent in situ, which efficiently

converts alcohols to bromides via a nucleophilic substitution mechanism with minimal side

reactions.

Allow the reaction to warm to room temperature and stir until completion.

Concentrate the reaction mixture and purify the crude product by flash column

chromatography to isolate the final compound, 3-Iodo-4-methoxy-5-nitrobenzyl
bromide, separating it from triphenylphosphine oxide byproduct.

Reactivity and Mechanistic Insights
The reactivity of the benzylic carbon in 3-Iodo-4-methoxy-5-nitrobenzyl bromide is a finely

tuned balance of competing electronic effects from the ring substituents. Understanding these

influences is critical for predicting its behavior in nucleophilic substitution reactions.

Electron-Withdrawing Groups (EWG): The nitro (-NO₂) and iodo (-I) groups are potent

EWGs. They destabilize the formation of a benzyl carbocation intermediate, which is the
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hallmark of an Sₙ1 reaction pathway.[5] This destabilization significantly disfavors an Sₙ1

mechanism.

Electron-Donating Group (EDG): The methoxy (-OCH₃) group is an EDG through resonance,

which would typically stabilize a benzyl carbocation. However, its effect is outweighed by the

two strong EWGs.

Implications for Reactivity: The strong electron-withdrawing nature of the nitro and iodo

groups makes the benzylic carbon highly electrophilic and susceptible to attack by

nucleophiles. Consequently, nucleophilic substitution reactions are expected to proceed

predominantly through an Sₙ2 mechanism. The transition state of an Sₙ2 reaction is

stabilized by EWGs, which can help delocalize the developing electron density.

Aromatic Ring

Influence on Reactivity

NO₂

(Strong EWG)

Sₙ1 Pathway
(Destabilized)

Destabilize
Carbocation

Increased Cδ⁺
Electrophilicity

Enhance

I
(Inductive EWG)

Destabilize
CarbocationEnhance

OCH₃

(Resonance EDG)

Stabilizes (minor effect)

CH₂Br
(Benzylic Position)

Sₙ2 Pathway
(Favored)

Promotes Attack

Click to download full resolution via product page

Caption: Electronic effects on the benzylic position.
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Key Applications in Research and Development
As a sophisticated building block, 3-Iodo-4-methoxy-5-nitrobenzyl bromide is primarily

valuable as a synthetic intermediate.

Pharmaceutical Synthesis: The benzyl bromide moiety is an excellent alkylating agent for

introducing the substituted benzyl group onto heteroatoms (N, O, S) in pharmacologically

active scaffolds. The nitro group can be readily reduced to an amine, providing a key

functional handle for further derivatization in drug discovery programs.[1]

Protecting Group Chemistry: While less common than p-nitrobenzyl (PNB) bromide, this

compound could serve as a specialized protecting group for carboxylic acids or alcohols.[2]

The iodo-substituent offers a potential site for cross-coupling reactions (e.g., Suzuki,

Sonogashira) either before or after its use as a protecting group, adding a layer of synthetic

versatility.

Materials Science: The electron-deficient nature of the aromatic ring makes it a candidate for

incorporation into materials with specific electronic or optical properties, such as charge-

transfer complexes or nonlinear optical materials.

Safety and Handling
DANGER: 3-Iodo-4-methoxy-5-nitrobenzyl bromide should be treated as a hazardous

chemical. Benzyl bromides are potent lachrymators and are corrosive, causing severe skin

burns and eye damage.[3][4][6]

Personal Protective Equipment (PPE): Always handle this compound inside a certified

chemical fume hood. Wear a lab coat, chemical-resistant gloves (inspect before use), and

chemical safety goggles with a face shield.[3][4]

Handling: Avoid inhalation of dust or vapors. Prevent contact with skin and eyes. Use

appropriate tools to handle the solid and avoid creating dust.[7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong bases and oxidizing agents.

First Aid:
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Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[4][6]

Skin: Immediately wash the affected area with soap and plenty of water while removing

contaminated clothing. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://m.youtube.com/watch?v=9D8Kk67zS7E
https://www.tcichemicals.com/BE/en/sds/I0603_EU_6N.pdf
https://www.carlroth.com/medias/SDB-5680-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDI1MDh8YXBwbGljYXRpb24vcGRmfGFETXlMMmc0TUM4NU1UYzFNalkzTmpNNU16STJMMU5FUWw4MU5qZ3dYMGRDWDBWT0xuQmtaZ3xjYjRkMDI1MDlkMTYzOWRiMDc0OGMzYjQ1YTI0MzQ2ZWRkMzJiYTg2NTIxN2JhMzhjZGZhZDM5ZmZjODBiYzk1
https://www.benchchem.com/product/b15202704/docs#introduction-a-multifunctionally-substituted-benzyl-halide-for-advanced-synthesis
https://www.benchchem.com/product/b15202704/docs#introduction-a-multifunctionally-substituted-benzyl-halide-for-advanced-synthesis
https://www.benchchem.com/product/b15202704/docs#introduction-a-multifunctionally-substituted-benzyl-halide-for-advanced-synthesis
https://www.benchchem.com/product/b15202704/docs#introduction-a-multifunctionally-substituted-benzyl-halide-for-advanced-synthesis
https://www.benchchem.com/product/b15202704?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15202704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15202704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

